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Compound of Interest

Compound Name: 6-Methoxypyridine-2-carbaldehyde

Cat. No.: B1313544

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and applications of 2-Formyl-6-methoxypyridine (also known as 6-Methoxy-2-
pyridinecarboxaldehyde). This versatile compound serves as a crucial intermediate in various
fields, including pharmaceutical development and materials science.

Core Chemical Properties

2-Formyl-6-methoxypyridine is a pyridine derivative characterized by the presence of a formyl (-
CHO) group at the 2-position and a methoxy (-OCH3) group at the 6-position. The methoxy
group, in particular, enhances the compound's reactivity and solubility, making it a valuable
building block in organic synthesis.[1]

Physicochemical Data

The following table summarizes the key quantitative properties of 2-Formyl-6-methoxypyridine.
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Methoxy-pyridine-2-
carbaldehyde

Property Value Source(s)
Molecular Formula C7H7NO2 [1112]
Molecular Weight 137.14 g/mol [1][2]
CAS Number 54221-96-4 [1][2]
Appearance Liquid [1112]
Color Yellow [2]
Boiling Point 103-104 °C at 20 mmHg [3114]
Density 1.140 g/mL at 25 °C [3114]
Refractive Index n20/D 1.532 [3][4]
Flash Point 81 °C (177.8 °F) - closed cup
Purity 2 97% [2][3][4]
Structural Identifiers
Identifier Value Source(s)
6-methoxypyridine-2-
IUPAC Name ypy [2]
carbaldehyde
SMILES COC1=CC=CC(=N1)C=0 [2]
1S/C7H7NO2/c1-10-7-4-2-3-
InChl [31[4]
6(5-9)8-7/h2-5H,1H3
YDNWTNODZDSPNZ-
InChl Key [21[3][4]
UHFFFAOYSA-N
2-Methoxy-6-
pyridinecarboxaldehyde, 6-
Synonyms Methoxypicolinaldehyde, 6- [11[2]
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Reactivity and Applications

The chemical structure of 2-Formyl-6-methoxypyridine, featuring an aldehyde and a methoxy-
substituted pyridine ring, dictates its reactivity and wide-ranging applications.

Chemical Reactivity

The aldehyde functional group is the primary site of reactivity, readily participating in reactions
such as:

o Condensation Reactions: It can react with amines and other nucleophiles to form Schiff
bases and other complex molecular architectures.[1]

o Oxidation: The aldehyde can be oxidized to the corresponding carboxylic acid.
e Reduction: The aldehyde can be reduced to a hydroxymethyl group.

The pyridine ring itself can undergo various transformations, and the methoxy group influences
the regioselectivity of these reactions.

Key Applications

2-Formyl-6-methoxypyridine is a key intermediate in several areas of research and
development:

e Pharmaceutical Synthesis: It is an important building block in the synthesis of
pharmaceutical agents, with some derivatives being explored for their potential in treating
neurological disorders.[1] The broader class of pyridinecarboxaldehydes is used to create
thiosemicarbazones with antitumor activity.[5]

» Ligand Development: The compound is utilized in creating ligands for metal complexes,
which are essential in catalysis and materials science for enhancing reaction efficiency.[1]

o Materials Science: It has shown potential in the preparation of advanced materials and
coatings due to its ability to participate in the formation of complex molecular structures.[1]

» Biochemical Research: It is employed in studies related to enzyme inhibition and receptor
binding, contributing to drug discovery efforts.[1]
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o Flavor and Fragrance Industry: There is an exploration of its use in developing unique
aromatic properties for flavoring agents and fragrances.[1]
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Caption: Logical relationship of 2-Formyl-6-methoxypyridine's properties and applications.

Experimental Protocols
Synthesis of 2-Formyl-6-methoxypyridine

A common method for the synthesis of pyridine-2-carboxaldehydes involves the oxidation of
the corresponding 2-methylpyridine.[6] The following is a generalized experimental protocol for
such a transformation.

Reaction: Oxidation of 2-methoxy-6-methylpyridine.
Reagents and Materials:
» 2-methoxy-6-methylpyridine (starting material)

¢ An oxidizing agent (e.g., Selenium Dioxide, SeOz)
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e An appropriate solvent (e.g., refluxing Toluene or Dioxane)[6]
o Standard laboratory glassware for reflux and workup

« Purification setup (e.g., column chromatography)

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve 2-methoxy-6-methylpyridine in the chosen solvent.

» Addition of Oxidant: Add the oxidizing agent (e.g., SeO3) to the solution. The stoichiometry
will depend on the specific oxidant and literature procedures.

» Reflux: Heat the reaction mixture to reflux and maintain it for a period determined by reaction
monitoring (e.g., via Thin Layer Chromatography - TLC).

o Workup: After the reaction is complete, cool the mixture to room temperature. Filter off any
solid byproducts. The filtrate is then typically washed with water and/or a basic solution (like
sodium bicarbonate) to remove acidic impurities. The organic layer is separated, dried over
an anhydrous salt (e.g., Na2S0a), and the solvent is removed under reduced pressure.

 Purification: The crude product is purified, most commonly by silica gel column
chromatography, to yield pure 2-Formyl-6-methoxypyridine.
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Caption: Generalized workflow for the synthesis of 2-Formyl-6-methoxypyridine.
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Spectral Data

Spectroscopic data is crucial for the identification and characterization of 2-Formyl-6-
methoxypyridine.

Spectroscopy Type Data Summary
Data available, but specific shifts are dependent
1H NMR _
on the solvent and instrument.[7]
Data available, providing information on the
13C NMR
carbon skeleton.[7]
Molecular lon Peak (M*) expected at m/z =
137.14, corresponding to the molecular weight.
Mass Spectrometry Fragmentation patterns would be characteristic
of the aldehyde and methoxypyridine structure.
[81[°]
Expected to show characteristic peaks for: C=0
Infrared (IR) Spectroscopy (aldehyde) stretching, C-O (methoxy) stretching,

and aromatic C=C and C-H stretching.

Safety and Handling

Appropriate safety precautions must be taken when handling 2-Formyl-6-methoxypyridine.

Hazard Identification

» Signal Word: Danger
e Hazard Statements:
o H302: Harmful if swallowed.

H315: Causes skin irritation.

o

[¢]

H319: Causes serious eye irritation.

[¢]

H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.
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o H335: May cause respiratory irritation.

Recommended Personal Protective Equipment (PPE)

o Eye/Face Protection: Safety glasses or goggles.
» Skin Protection: Chemical-resistant gloves.

o Respiratory Protection: Use in a well-ventilated area or with a suitable respirator (e.g., N95
dust mask).

Storage

e Conditions: Store at 0-8°C.[1]

» Storage Class: Combustible liquids (Storage Class Code 10).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2-Formyl-6-
methoxypyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1313544#2-formyl-6-methoxypyridine-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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